1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine

• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-[4-(2-methoxybenzoyl)piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C17H24N2O3/c1-13(2)12-16(20)18-8-10-19(11-9-18)17(21)14-6-4-5-7-15(14)22-3/h4-7,13H,8-12H2,1-3H3
• InChI Key: ZQKKUOXHASLHCS-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2OC

Description

1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine, also known as MBMP, is a novel compound that has gained significant attention in the field of scientific research. It is a piperazine derivative that has been synthesized through a unique method and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine is not yet fully understood. However, it has been suggested that it works by inhibiting certain enzymes and receptors in the body, leading to the suppression of disease progression. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. It has also been shown to have a neuroprotective effect, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It also has a high degree of purity, which is essential for conducting accurate experiments. However, one of the limitations of 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine is that its mechanism of action is not yet fully understood, which makes it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine research. One of the most promising areas is its potential use in cancer treatment. Further studies are needed to determine the optimal dosage and treatment regimen for 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine in cancer patients. Additionally, more research is needed to understand the mechanism of action of 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine and its potential use in the treatment of neurodegenerative diseases.
Conclusion:
In conclusion, 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine is a novel compound that has shown promising results in various scientific research fields. Its unique synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an exciting area of research. Further studies are needed to fully understand its potential therapeutic effects and to develop effective treatment strategies.

Synthesis Methods

The synthesis of 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine involves the reaction between 1-(2-methoxyphenyl)piperazine and 3-methylbutanoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to obtain the final product. This method has been optimized to obtain high yields of 1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine with excellent purity.

Scientific Research Applications

1-(2-Methoxybenzoyl)-4-(3-methylbutanoyl)piperazine has been extensively studied for its potential use in various scientific research fields. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a diagnostic tool for various diseases.